1'-(3-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

Specification

• CAS No.: 1797858-36-6
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.375
• IUPAC Name: 1'-(3-methoxybenzoyl)spiro[2-benzofuran-3,3'-piperidine]-1-one
• Standard InChI: InChI=1S/C20H19NO4/c1-24-15-7-4-6-14(12-15)18(22)21-11-5-10-20(13-21)17-9-3-2-8-16(17)19(23)25-20/h2-4,6-9,12H,5,10-11,13H2,1H3
• Standard InChI Key: MTYGTDFKVLGELJ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)N2CCCC3(C2)C4=CC=CC=C4C(=O)O3

Introduction

1'-(3-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one is a complex organic compound featuring a unique spirocyclic structure. This structure integrates a benzofuran ring with a piperidine unit, making it a member of the spirocyclic compounds class. The presence of the 3-methoxybenzoyl moiety enhances its chemical diversity and reactivity, rendering it an interesting subject for synthetic and pharmacological studies.

Key Molecular Data:

Property	Description
Molecular Formula	Not specified in available sources
Molecular Weight	Not specified in available sources
SMILES	Not provided in available sources
CAS Number	Not detailed in available sources

Synthesis

The synthesis of 1'-(3-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one typically involves multiple steps starting from simpler precursors. The process may utilize various solvents such as dichloromethane or ethanol and controlled temperatures to optimize yields. Advanced techniques like continuous flow chemistry might be employed in industrial settings to enhance efficiency and purity.

Synthesis Steps:

• Starting Materials: The synthesis begins with appropriate precursors, which are typically benzofuran and piperidine derivatives.

• Reaction Conditions: Specific solvents and temperatures are used to facilitate the reaction.

• Purification: Techniques such as recrystallization or chromatography may be used to purify the final product.

Biological Activities and Applications

Compounds with similar structures to 1'-(3-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one often exhibit significant biological activities, potentially leading to therapeutic applications in areas such as oncology or neurology. Detailed studies are required to elucidate specific pathways and interactions. The compound's mechanism of action involves interaction with specific biological targets such as enzymes or receptors, modulating their activity through binding interactions.

Potential Applications:

• Medicinal Chemistry: Its unique structure suggests potential as a lead compound for developing new pharmaceuticals.

• Therapeutic Areas: Possible applications in oncology, neurology, and other fields where benzofuran derivatives have shown promise.

Research Findings and Future Directions

Research into compounds like 1'-(3-methoxybenzoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one highlights the importance of understanding their chemical and biological properties. Future studies should focus on elucidating specific biological pathways and exploring its potential therapeutic applications. Additionally, synthesizing derivatives of this compound could reveal additional therapeutic potentials.

Future Research Directions:

• Biological Pathway Elucidation: Detailed studies to understand how the compound interacts with biological targets.

• Derivative Synthesis: Exploring derivatives to expand its therapeutic potential.

• Pharmacological Studies: Conducting in vivo and in vitro studies to assess efficacy and safety.